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Compound of Interest

Compound Name: 2,3-Dichloroquinoline

Cat. No.: B1353807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and

handling precautions for 2,3-dichloroquinoline. The information is compiled from publicly

available data and safety data sheets for the compound and structurally related chemicals. It is

intended to supplement, not replace, the official Safety Data Sheet (SDS) provided by the

manufacturer. Always consult the specific SDS for the material you are using before handling.

Hazard Identification and Classification
2,3-Dichloroquinoline is classified as a hazardous substance. The primary hazards are

associated with its potential for acute toxicity upon ingestion, skin and eye irritation, and

respiratory tract irritation.[1]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 2,3-dichloroquinoline:[1]
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Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single

Exposure), Respiratory Tract Irritation
Category 3

Hazard Statements
The following GHS hazard statements apply to 2,3-dichloroquinoline:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Hazard Communication Workflow
The following diagram illustrates the logical flow of hazard identification, communication, and

response.
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Precautionary Statements
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Safe Handling Procedures
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Emergency Response
(First Aid, Spill Control)
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Caption: Hazard Identification, Communication, and Response Workflow for 2,3-
Dichloroquinoline.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 2,3-
dichloroquinoline.

Property Value

Molecular Formula C₉H₅Cl₂N

Molecular Weight 198.05 g/mol

CAS Number 613-18-3

Appearance Not specified (likely a solid)

Boiling Point Not available

Melting Point Not available

Solubility Not available

Toxicological Information
Detailed toxicological studies with quantitative data such as LD50 (median lethal dose) values

for 2,3-dichloroquinoline are not readily available in the public domain. The hazard

classification is based on aggregated data from notifications to the ECHA C&L Inventory.[1] The

primary routes of exposure and their effects are summarized below.

Route of Exposure Potential Health Effects

Ingestion
Harmful if swallowed.[1] May cause

gastrointestinal irritation.

Inhalation May cause respiratory tract irritation.[1]

Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Note on Experimental Protocols: As no specific toxicological studies for 2,3-dichloroquinoline
were identified, detailed experimental protocols cannot be provided. Toxicological assessments
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for similar chemicals generally follow OECD (Organisation for Economic Co-operation and

Development) guidelines for testing of chemicals.

Safety and Handling Precautions
Due to the hazardous nature of 2,3-dichloroquinoline, strict safety and handling protocols

must be followed. The following recommendations are based on general best practices for

handling halogenated aromatic compounds.

Engineering Controls
Work with 2,3-dichloroquinoline should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible in the work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure. The following diagram

outlines a general workflow for PPE selection based on the identified hazards.

Handling 2,3-Dichloroquinoline

Hazard Assessment
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Potential Route of Exposure?

Skin Contact

Yes

Eye Contact

Yes

Inhalation

Yes

Ingestion

Yes

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

Wear a Lab Coat Wear Chemical Safety Goggles Consider a Face Shield Work in a Fume Hood
Follow Safe Handling Practices

- No eating, drinking, or smoking
- Wash hands thoroughly after handling

Use a NIOSH-approved Respirator
(if fume hood is unavailable or insufficient)
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Caption: Personal Protective Equipment (PPE) Selection Workflow for 2,3-Dichloroquinoline.
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The following table provides specific PPE recommendations:

Body Part Recommended Protection

Eyes/Face
Chemical safety goggles. A face shield may be

necessary for splash-prone procedures.

Skin

Chemical-resistant gloves (e.g., nitrile rubber). A

lab coat or chemically resistant apron should be

worn.

Respiratory

Work should be performed in a chemical fume

hood. If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge should

be used.

General Hygiene Practices
Wash hands thoroughly with soap and water after handling 2,3-dichloroquinoline, even if

gloves were worn.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Remove contaminated clothing and wash it before reuse.

First Aid Measures
In case of exposure to 2,3-dichloroquinoline, immediate medical attention is recommended.

The following are general first aid guidelines:
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal of 2,3-dichloroquinoline are essential to prevent accidents and

environmental contamination.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Disposal
Dispose of 2,3-dichloroquinoline and any contaminated materials as hazardous waste.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.

Halogenated organic waste should be collected in a designated, properly labeled waste

container, separate from non-halogenated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-Dichloroquinoline | C9H5Cl2N | CID 10987215 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2,3-Dichloroquinoline: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353807#2-3-dichloroquinoline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

